2-(4-Chloropyridin-2-yl)acetic acid hydrochloride
Overview
Description
“2-(4-Chloropyridin-2-yl)acetic acid hydrochloride” is a chemical compound with the molecular formula C7H7Cl2NO2 . It is also known by its IUPAC name, "2-(4-chloro-2-pyridyl)acetic acid;hydrochloride" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a chlorine atom at the 4-position and an acetic acid group at the 2-position . The molecular weight of this compound is 208.04 Da .Physical and Chemical Properties Analysis
The compound “this compound” should be stored in a sealed, dry environment, preferably in a freezer under -20°C .Scientific Research Applications
Structural and Magnetic Properties
Research by Yong, Zhang, and She (2013) investigated hydrochloride crystals based on a closely related compound, 2-(imidazo[1,2–a]pyridin-2-yl)-2-oxoacetic acid radical. They found that this compound mainly exists as diamagnetic dimers and exhibits interesting magnetic behaviors depending on its crystal-stacking structures (Guo-Ping Yong, Yiman Zhang, Wenlong She, 2013).
Crystal Structure Analysis
Cho et al. (2014) and Park et al. (2016) have conducted studies on the crystal structures of compounds similar to 2-(4-Chloropyridin-2-yl)acetic acid hydrochloride. Their research focuses on understanding the molecular geometry and interactions within the crystal lattice, which are critical for the development of new materials (Seonghwa Cho, Jineun Kim, Youngeun Jeon, Tae Ho Kim, 2014); (Hyunjin Park, M. Y. Choi, Eunjin Kwon, Tae Ho Kim, 2016).
Synthesis and Biological Assessment
Karpina et al. (2019) explored the synthesis of novel compounds utilizing 2-chloropyridine carboxylic acids, closely related to the compound . They focused on the development of new compounds with potential biological applications (V. R. Karpina, S. S. Kovalenko, S. Kovalenko, O. Zaremba, O. V. Silin, Thierry Langer, 2019).
Medicinal Chemistry
Patel and Agravat (2007) synthesized new pyridine derivatives, including those related to this compound, assessing their antibacterial and antifungal activities. This research highlights the potential of such compounds in the field of medicinal chemistry (N. Patel, S. N. Agravat, 2007).
Quantum Chemical Investigations
Bouklah et al. (2012) conducted a study involving quantum-chemical calculations and thermodynamics parameters of compounds similar to this compound. Their work provides insights into the electronic properties and molecular densities of these compounds, which is crucial for their application in various scientific fields (M. Bouklah, Houria Harek, R. Touzani, B. Hammouti, Y. Harek, 2012).
Properties
IUPAC Name |
2-(4-chloropyridin-2-yl)acetic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2.ClH/c8-5-1-2-9-6(3-5)4-7(10)11;/h1-3H,4H2,(H,10,11);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHDAVNYDNXCAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Cl)CC(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1688656-71-4 | |
Record name | 2-Pyridineacetic acid, 4-chloro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1688656-71-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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